Cas no 400827-55-6 (CEFTAROLINE)

• Product Name: CEFTAROLINE
• CAS No: 400827-55-6
• MF: C₂₄H₂₇N₈O₁₁PS₄
• MW: 762.751940011978
• MDL: MFCD19443689
• CID: 2198913
• PubChem ID: 56841981
• Update Time: 2025-06-28

CEFTAROLINE Chemical and Physical Properties

Names and Identifiers

• CEFTAROLINE
• (6R,7R)-7-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carbo
• 4-[2-[[(6R,7R)-2-Carboxy-7-[[(2Z)-(ethoxyimino)[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]thio]-4-thiazolyl]-1-methylpyridinium acetate hydra
• Ceftaroline fosamil (hydrate)(acetate)
• SCHEMBL1690569
• 4-[2-[[(6R,7R)-2-Carboxy-7-[[(2Z)-(ethoxyimino)[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]thio]-4-thiazolyl]-1-methylpyridinium acetate hydrate
• TAK 599 monoacetate monohydrate
• Pyridinium, 4-(2-(((6R,7R)-2-carboxy-7-(((2Z)-(ethoxyimino)(5- (phosphonoamino)-1,2,4-thiadiazol-3-yl)acetyl)amino)-8-oxo-5-thia-1- azabicyclo(4.2.0)oct-2-en-3-yl)thio)-4-thiazolyl)-1-methyl-, inner salt, monoacetate, monohydrate
• Ceftaroline fosamil acetate hydrate
• P9VXV1408Y
• CeftarolineFosamilhydrate
• (6R,7R)-7-[[(2Z)-2-ethoxyimino-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetyl]amino]-3-[[4-(1-methylpyridin-1-ium-4-yl)-1,3-thiazol-2-yl]sulfanyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;acetate;hydrate
• 4-(2-{[(6R,7R)-2-carboxy-7-[(2Z)-2-(ethoxyimino)-2-[5-(phosphonoamino)-1,2,4-thiadiazol-3-yl]acetamido]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]sulfanyl}-1,3-thiazol-4-yl)-1-methylpyridin-1-ium acetate hydrate
• Ceftaroline Fosamil Acetate [USAN]
• Ceftaroline Fosamil hydrate
• 400827-55-6
• PPI-0903 monoacetate monohydrate
• HY-14737A
• (6R,7R)-7-(((2Z)-(Ethoxyimino)(5-(phosphonoamino)-1,2,4-thiadiazol-3-yl)acetyl)amino)-3-((4-(1-methylpyridinium-4-yl)thiazol-2-yl)sulfanyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carboxylate monoacetate monohydrate

• MDL： MFCD19443689
• Inchi： 1S/C22H21N8O8PS4.C2H4O2.H2O/c1-3-38-26-13(16-25-21(43-28-16)27-39(35,36)37)17(31)24-14-18(32)30-15(20(33)34)12(9-40-19(14)30)42-22-23-11(8-41-22)10-4-6-29(2)7-5-10;1-2(3)4;/h4-8,14,19H,3,9H2,1-2H3,(H4-,24,25,27,28,31,33,34,35,36,37);1H3,(H,3,4);1H2/b26-13-;;/t14-,19-;;/m1../s1
• InChI Key： KRWPPVCZNGQQHZ-IINIBMQSSA-N
• SMILES： S1CC(=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=NSC(NP(=O)(O)O)=N1)=N\OCC)=O)=O)SC1=NC(C2C=C[N+](C)=CC=2)=CS1.[O-]C(C)=O.O

Computed Properties

• Exact Mass: 762.04197540Da
• Monoisotopic Mass: 762.04197540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1240
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 369Ų

Additional information on CEFTAROLINE

Comprehensive Overview of CEFTAROLINE (CAS No. 400827-55-6): Mechanism, Applications, and Future Perspectives

CEFTAROLINE (CAS No. 400827-55-6) is a fifth-generation cephalosporin antibiotic renowned for its broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Its unique molecular structure, featuring a 1,3-thiazole ring and oxime moiety, enhances binding affinity to penicillin-binding proteins (PBPs), particularly PBP2a, a key determinant of MRSA resistance. This article delves into its pharmacological properties, clinical applications, and emerging research trends, addressing frequently searched queries such as "CEFTAROLINE vs. vancomycin" and "CEFTAROLINE resistance mechanisms."

The rise of antimicrobial resistance (AMR) has propelled CEFTAROLINE fosamil (its prodrug form) into the spotlight. Clinicians increasingly seek alternatives to traditional MRSA treatments like vancomycin, especially given CEFTAROLINE's superior tolerability profile. Recent studies highlight its efficacy in complicated skin infections and community-acquired pneumonia (CAP), with cure rates exceeding 85% in Phase III trials. Notably, its activity against Streptococcus pneumoniae with elevated MICs to penicillin makes it a valuable tool in empiric therapy.

From a biochemical perspective, CAS No. 400827-55-6 represents a milestone in antibiotic design. Its cephamycin core is modified to resist hydrolysis by β-lactamases, while the side chain optimization improves MRSA coverage. Analytical techniques like HPLC-MS (high-performance liquid chromatography-mass spectrometry) are critical for quantifying CEFTAROLINE in pharmacokinetic studies, where its linear pharmacokinetics and low protein binding (~20%) facilitate dose adjustment in renal impairment.

Emerging discussions in infectious disease forums focus on CEFTAROLINE combination therapies. Synergistic effects with daptomycin or azithromycin against biofilm-embedded bacteria are under investigation, addressing the growing concern of "persister cells" in chronic infections. Meanwhile, computational modeling studies explore structural analogs to overcome emerging resistance mutations in PBP2a.

Manufacturing and stability considerations for CAS No. 400827-55-6 involve strict control of lyophilization parameters due to the compound's sensitivity to hydrolysis. Regulatory filings emphasize its pH-dependent solubility, requiring reconstitution with specific buffers. These technical nuances are frequently queried by pharmaceutical professionals alongside "CEFTAROLINE synthesis route" and "patent expiration dates."

Environmental impact assessments reveal that CEFTAROLINE degrades rapidly in aquatic systems via photolysis, minimizing ecological persistence—a critical factor given increasing scrutiny of antibiotic discharge. This aligns with current searches for "green antibiotic production" and "AMR environmental monitoring."

Future research directions include extended-infusion protocols to optimize pharmacodynamics and pediatric formulation development. With the WHO listing MRSA as a priority pathogen, CEFTAROLINE's role in antimicrobial stewardship programs continues to expand, making CAS No. 400827-55-6 a compound of enduring scientific and clinical interest.